Cas no 61930-86-7 (N,1-dimethylcyclohexane-1-carboxamide)
N,1-dimethylcyclohexane-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxamide, N,1-dimethyl-
- N,1-dimethylcyclohexane-1-carboxamide
- N,1-Dimethylcyclohexanecarboxamide
- DTXSID80494160
- 61930-86-7
- EN300-200817
- SCHEMBL8002686
-
- MDL: MFCD18975813
- Inchi: 1S/C9H17NO/c1-9(8(11)10-2)6-4-3-5-7-9/h3-7H2,1-2H3,(H,10,11)
- InChI Key: JFCLRCMKDGTKPI-UHFFFAOYSA-N
- SMILES: O=C(C1(C)CCCCC1)NC
Computed Properties
- Exact Mass: 155.131014166g/mol
- Monoisotopic Mass: 155.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 0.9±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 288.5±7.0 °C at 760 mmHg
- Flash Point: 166.7±3.1 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
N,1-dimethylcyclohexane-1-carboxamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N,1-dimethylcyclohexane-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D465080-10mg |
N,1-dimethylcyclohexane-1-carboxamide |
61930-86-7 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D465080-50mg |
N,1-dimethylcyclohexane-1-carboxamide |
61930-86-7 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D465080-100mg |
N,1-dimethylcyclohexane-1-carboxamide |
61930-86-7 | 100mg |
$ 250.00 | 2022-06-05 | ||
| Enamine | EN300-200817-0.05g |
N,1-dimethylcyclohexane-1-carboxamide |
61930-86-7 | 95% | 0.05g |
$153.0 | 2023-09-16 | |
| Enamine | EN300-200817-0.1g |
N,1-dimethylcyclohexane-1-carboxamide |
61930-86-7 | 95% | 0.1g |
$228.0 | 2023-09-16 | |
| Enamine | EN300-200817-0.25g |
N,1-dimethylcyclohexane-1-carboxamide |
61930-86-7 | 95% | 0.25g |
$325.0 | 2023-09-16 | |
| Enamine | EN300-200817-0.5g |
N,1-dimethylcyclohexane-1-carboxamide |
61930-86-7 | 95% | 0.5g |
$512.0 | 2023-09-16 | |
| Enamine | EN300-200817-1.0g |
N,1-dimethylcyclohexane-1-carboxamide |
61930-86-7 | 95% | 1g |
$656.0 | 2023-05-31 | |
| Enamine | EN300-200817-2.5g |
N,1-dimethylcyclohexane-1-carboxamide |
61930-86-7 | 95% | 2.5g |
$1287.0 | 2023-09-16 | |
| Enamine | EN300-200817-5.0g |
N,1-dimethylcyclohexane-1-carboxamide |
61930-86-7 | 95% | 5g |
$1903.0 | 2023-05-31 |
N,1-dimethylcyclohexane-1-carboxamide Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on N,1-dimethylcyclohexane-1-carboxamide
N,1-Dimethylcyclohexane-1-Carboxamide: A Comprehensive Overview
N,1-Dimethylcyclohexane-1-carboxamide, also known by its CAS number 61930-86-7, is a compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of cyclohexane, a six-membered ring hydrocarbon, with a carboxamide functional group. The presence of two methyl groups attached to the nitrogen atom in the amide group makes this compound unique and opens up a wide range of applications in various industries.
Recent studies have highlighted the potential of N,1-dimethylcyclohexane-1-carboxamide in the development of advanced materials. Researchers have explored its role as a precursor for synthesizing high-performance polymers and composites. The compound's ability to form strong intermolecular hydrogen bonds has been leveraged to create materials with enhanced mechanical properties and thermal stability. These findings are particularly relevant in the context of growing demand for lightweight and durable materials in aerospace and automotive industries.
In addition to its material science applications, N,1-dimethylcyclohexane-1-carboxamide has shown promise in pharmaceutical research. The compound's structure allows for the creation of bioactive molecules with potential therapeutic applications. Recent experiments have demonstrated its ability to act as a scaffold for drug design, particularly in the development of inhibitors for certain enzymes involved in disease pathways. This opens up new avenues for drug discovery and personalized medicine.
The synthesis of N,1-dimethylcyclohexane-1-carboxamide involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, making the compound more accessible for large-scale production. This advancement is crucial for its commercialization across various industries.
From an environmental standpoint, N,1-dimethylcyclohexane-1-carboxamide has been evaluated for its biodegradability and eco-friendliness. Studies indicate that under specific conditions, the compound can degrade into non-toxic byproducts, reducing its environmental footprint. This is particularly important as industries increasingly prioritize sustainable practices and green chemistry principles.
In conclusion, N,1-dimethylcyclohexane-1-carboxamide (CAS No: 61930-86-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in material science, pharmaceuticals, and sustainable chemistry. As research continues to uncover new properties and uses for this compound, its role in driving innovation and industry growth is expected to expand significantly.
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